3-(1-Phenylpyrazol-4-yl)propan-1-amine;hydrochloride

• IUPAC Name: 3-(1-phenylpyrazol-4-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C12H15N3.ClH/c13-8-4-5-11-9-14-15(10-11)12-6-2-1-3-7-12;/h1-3,6-7,9-10H,4-5,8,13H2;1H
• InChI Key: WZVRUEZLKUISIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C=N2)CCCN.Cl
• Molecular Formula: C12H16ClN3
• Molecular Weight: 237.73 g/mol

Description

3-(1-Phenylpyrazol-4-yl)propan-1-amine;hydrochloride is a chemical compound that has been widely studied for its potential therapeutic applications. It is a synthetic molecule that belongs to the class of phenylpyrazole derivatives. This compound has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

Scientific Research Applications

Antimicrobial Applications

A study highlighted the use of 2-arylhydrazononitriles in synthesizing a variety of new heterocyclic compounds, including those containing 3-(1-methyl-1H-indol-3-yl)-3-oxo-2-(phenylhydrazono)propanenitrile derivatives. These compounds exhibited promising antimicrobial activities against various bacteria and yeast, suggesting potential applications in antimicrobial drug development (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Anti-HIV Research

Another study investigated the structure-activity relationship of phenylpyrazole derivatives for the development of novel anti-HIV agents. The research led to the identification of a derivative that was six times more potent than the lead compound, indicating the potential of these derivatives in HIV treatment (Mizuhara et al., 2013).

Corrosion Inhibition

Bipyrazolic type organic compounds, including those structurally related to phenylpyrazoles, have been studied for their effectiveness as corrosion inhibitors for pure iron in acidic media. These compounds demonstrated high inhibition efficiencies, suggesting their potential application in protecting metals from corrosion (Chetouani et al., 2005).

Synthetic Applications

Research on the synthesis and photophysical characterization of NIR probes with various terminals in benzo[a]phenoxazines has been conducted. These probes showed high resistance to photobleaching, indicating their usefulness in biological imaging applications (Raju et al., 2016).

Bioconjugation Studies

The mechanism of amide formation by carbodiimide in aqueous media was studied, providing insights into bioconjugation processes. This research is relevant for the development of bioconjugates for medical and biological applications (Nakajima & Ikada, 1995).